propyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate
Overview
Description
Propyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate, also known as DAPT, is a small molecule inhibitor that has been widely used in scientific research. DAPT was first synthesized in 2000 and has since been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications.
Mechanism of Action
Propyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate inhibits γ-secretase by binding to its active site and preventing the cleavage of APP. This leads to a decrease in the production of Aβ and an increase in the production of a shorter form of APP, which is thought to be less toxic.
Biochemical and Physiological Effects:
In addition to its role as a γ-secretase inhibitor, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the Notch signaling pathway, which is involved in cell differentiation and proliferation. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using propyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate in lab experiments is its specificity as a γ-secretase inhibitor. This allows researchers to investigate the role of Aβ in various biological processes without affecting other pathways. However, this compound has some limitations, including its potential toxicity and its ability to inhibit other proteases in addition to γ-secretase.
Future Directions
There are several future directions for research on propyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate. One area of interest is the development of more specific and potent γ-secretase inhibitors that can reduce the production of Aβ without affecting other pathways. Another area of interest is the investigation of the role of this compound in other biological processes, such as cell differentiation and apoptosis. Additionally, this compound may have potential applications in the treatment of cancer and other diseases.
Scientific Research Applications
Propyl 4-({[(3,5-dimethoxybenzoyl)amino]carbonothioyl}amino)benzoate has been extensively used in scientific research as a γ-secretase inhibitor. γ-secretase is an enzyme that cleaves the amyloid precursor protein (APP) to produce amyloid-β peptides (Aβ), which are implicated in the development of Alzheimer's disease. By inhibiting γ-secretase, this compound can reduce the production of Aβ and potentially slow down the progression of Alzheimer's disease.
properties
IUPAC Name |
propyl 4-[(3,5-dimethoxybenzoyl)carbamothioylamino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O5S/c1-4-9-27-19(24)13-5-7-15(8-6-13)21-20(28)22-18(23)14-10-16(25-2)12-17(11-14)26-3/h5-8,10-12H,4,9H2,1-3H3,(H2,21,22,23,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDRDNYFGSREMGY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.